Cas no 887593-99-9 (3-Pyridinepropanenitrile,2-bromo-b-oxo-)

3-Pyridinepropanenitrile,2-bromo-b-oxo- structure
887593-99-9 structure
Product Name:3-Pyridinepropanenitrile,2-bromo-b-oxo-
CAS No:887593-99-9
MF:C8H5BrN2O
MW:225.042100667953
CID:706771
PubChem ID:53435640
Update Time:2025-04-19

3-Pyridinepropanenitrile,2-bromo-b-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinepropanenitrile,2-bromo-b-oxo-
    • 2-BROMO-BETA-OXO-3-PYRIDINEPROPANENITRILE
    • 3-(2-bromopyridin-3-yl)-3-oxopropanenitrile
    • 3-(2-BROMO-PYRIDIN-3-YL)-3-OXO-PROPIONITRILE
    • DTXSID50700760
    • FT-0604232
    • 887593-99-9
    • MDL: MFCD06656809
    • Inchi: 1S/C8H5BrN2O/c9-8-6(2-1-5-11-8)7(12)3-4-10/h1-2,5H,3H2
    • InChI Key: CPEWMXIVGMLEAQ-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CN=1)C(CC#N)=O

Computed Properties

  • Exact Mass: 223.95853g/mol
  • Monoisotopic Mass: 223.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.8Ų
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.